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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-d1

Cat. No.: B15139938 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for the handling and disposal of 2-Deoxy-D-glucose-d1. While this compound is

the deuterated form of 2-Deoxy-D-glucose, it is prudent to apply the same safety precautions

as the non-deuterated parent compound in the absence of specific data for the deuterated

analog.

Hazard Assessment:

2-Deoxy-D-glucose is generally not classified as a hazardous substance[1][2]. However, some

safety data sheets indicate potential for skin, eye, and respiratory irritation[3]. It is important to

handle this compound with care to minimize exposure.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 2-Deoxy-D-
glucose-d1 to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye/Face Protection
Safety glasses with side

shields

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU)[4].

Skin Protection Chemical-resistant gloves

Inspect gloves prior to use and

use proper removal technique.

Dispose of contaminated

gloves after use[4].

Laboratory coat
To be worn to prevent skin

contact.

Respiratory Protection Dust mask or respirator
Recommended when there is

a risk of generating dust[5].

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the integrity of the compound and the

safety of laboratory personnel.

Handling:

Ventilation: Use in a well-ventilated area[5]. If dust is likely to be generated, use a fume hood

or provide appropriate exhaust ventilation[4].

Avoid Dust Formation: Minimize the generation and accumulation of dust[3][5].

Personal Hygiene: Avoid eating, drinking, or smoking when handling. Wash hands

thoroughly after handling[3][5].

Avoid Incompatibilities: Keep away from strong oxidizing agents[5][6].

Storage:

Container: Store in the original, tightly-closed container[3][5].
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Conditions: Keep in a cool, dry, and well-ventilated area[1][5]. A recommended storage

temperature is 2-8°C[3].

Incompatibles: Store away from incompatible materials and foodstuff containers[1][5].

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Cleanup:

Minor Spills:

Clean up spills immediately[5].

Wear appropriate PPE, including impervious gloves and safety glasses[1].

Use dry clean-up procedures to avoid generating dust[1][5].

Sweep or vacuum the spilled material and place it into a suitable, labeled container for

disposal[3][4][5].

Major Spills:

Evacuate the area and move upwind[1].

Alert the appropriate emergency response team[5].

Waste Disposal:

Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal

company[4].

Contaminated Packaging: Dispose of as unused product in accordance with local, state, and

federal regulations[1][4].

General Guidance: All waste must be handled in accordance with local, state, and federal

regulations[1]. Do not allow the product to enter drains[4].
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Operational Workflow for Safe Handling and
Disposal
The following diagram illustrates the logical steps for the safe handling and disposal of 2-
Deoxy-D-glucose-d1 in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-Deoxy-D-glucose-d1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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